5-[(3-Phenyl-7-oxa-2-azaspiro[3.5]nonan-2-yl)sulfonyl]pyridine-2-carbonitrile

• IUPAC Name: 5-[(3-phenyl-7-oxa-2-azaspiro[3.5]nonan-2-yl)sulfonyl]pyridine-2-carbonitrile
• InChI: InChI=1S/C19H19N3O3S/c20-12-16-6-7-17(13-21-16)26(23,24)22-14-19(8-10-25-11-9-19)18(22)15-4-2-1-3-5-15/h1-7,13,18H,8-11,14H2
• InChI Key: WVZINDRKNQGSLO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC12CN(C2C3=CC=CC=C3)S(=O)(=O)C4=CN=C(C=C4)C#N
• Molecular Formula: C19H19N3O3S
• Molecular Weight: 369.4 g/mol

Description

5-[(3-Phenyl-7-oxa-2-azaspiro[3.5]nonan-2-yl)sulfonyl]pyridine-2-carbonitrile, also known as PSNCBAM-1, is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

The mechanism of action of 5-[(3-Phenyl-7-oxa-2-azaspiro[3.5]nonan-2-yl)sulfonyl]pyridine-2-carbonitrile involves its binding to the GPR55 receptor. Upon binding, the receptor undergoes a conformational change that activates intracellular signaling pathways. These pathways can lead to the release of various neurotransmitters and hormones, resulting in physiological effects such as pain relief, immune modulation, and cardiovascular regulation.
Biochemical and Physiological Effects:
5-[(3-Phenyl-7-oxa-2-azaspiro[3.5]nonan-2-yl)sulfonyl]pyridine-2-carbonitrile has been shown to have various biochemical and physiological effects in preclinical studies. In the brain, it has been shown to reduce pain and inflammation, improve memory and learning, and modulate anxiety and depression. In the immune system, it has been shown to regulate cytokine production and modulate T cell activation. In the cardiovascular system, it has been shown to regulate blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[(3-Phenyl-7-oxa-2-azaspiro[3.5]nonan-2-yl)sulfonyl]pyridine-2-carbonitrile in lab experiments is its selectivity for the GPR55 receptor. This allows researchers to investigate the specific function of this receptor without the potential confounding effects of other cannabinoid receptors. However, one limitation is the lack of knowledge about the long-term effects of 5-[(3-Phenyl-7-oxa-2-azaspiro[3.5]nonan-2-yl)sulfonyl]pyridine-2-carbonitrile on the body. Further research is needed to fully understand its safety and efficacy.

Future Directions

There are several future directions for 5-[(3-Phenyl-7-oxa-2-azaspiro[3.5]nonan-2-yl)sulfonyl]pyridine-2-carbonitrile research. One area of interest is its potential as a therapeutic agent for various diseases, including pain, inflammation, and neurodegenerative disorders. Another area of interest is its role in modulating the immune system and its potential use in immunotherapy. Further research is also needed to fully understand the molecular mechanisms underlying its effects and to develop more selective and potent compounds.
In conclusion, 5-[(3-Phenyl-7-oxa-2-azaspiro[3.5]nonan-2-yl)sulfonyl]pyridine-2-carbonitrile is a chemical compound that has gained attention in the scientific community due to its potential applications in research. Its selectivity for the GPR55 receptor has allowed researchers to investigate the specific function of this receptor in various physiological processes. Further research is needed to fully understand its safety and efficacy and to explore its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 5-[(3-Phenyl-7-oxa-2-azaspiro[3.5]nonan-2-yl)sulfonyl]pyridine-2-carbonitrile involves a multistep process that includes the reaction of 2-chloronicotinic acid with an amine and a sulfonyl chloride. The final product is obtained after purification using column chromatography. The purity of the compound is critical for its use in research applications.

Scientific Research Applications

5-[(3-Phenyl-7-oxa-2-azaspiro[3.5]nonan-2-yl)sulfonyl]pyridine-2-carbonitrile has been used in scientific research as a selective agonist of the G protein-coupled receptor 55 (GPR55). GPR55 is a relatively new member of the cannabinoid receptor family, and its role in various physiological processes is still being studied. 5-[(3-Phenyl-7-oxa-2-azaspiro[3.5]nonan-2-yl)sulfonyl]pyridine-2-carbonitrile has been shown to activate GPR55 in a dose-dependent manner and has been used to investigate the receptor's function in various tissues, including the brain, immune system, and cardiovascular system.